Cas no 65461-91-8 (3,3'-Dihydroxydiphenylamine)

3,3'-Dihydroxydiphenylamine is an aromatic amine derivative featuring two hydroxyl groups positioned symmetrically on the phenyl rings. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and specialty polymers. Its bifunctional structure enables selective reactivity, making it valuable for crosslinking applications and as a building block for high-performance materials. The hydroxyl groups enhance solubility in polar solvents, facilitating its use in controlled reactions. Additionally, its stability under moderate conditions ensures consistent performance in industrial processes. The compound's purity and well-defined structure contribute to its reliability in research and manufacturing applications.
3,3'-Dihydroxydiphenylamine structure
3,3'-Dihydroxydiphenylamine structure
Product Name:3,3'-Dihydroxydiphenylamine
CAS No:65461-91-8
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD00059618
CID:525352
PubChem ID:149269
Update Time:2025-10-29

3,3'-Dihydroxydiphenylamine Chemical and Physical Properties

Names and Identifiers

    • 3,3-Iminobisphenol
    • 3-(3-hydroxyanilino)phenol
    • 3,3'-DihydroxydiphenylaMine
    • 3,3'-Azanediyldiphenol
    • 3,3'-Iminobisphenol
    • 3,3'-Iminodiphenol
    • Bis(3-hydroxyphenyl)amine
    • 3,3'-Dihydroxydiphenylamine, AldrichCPR
    • AK325262
    • D1556
    • 65461-91-8
    • AKOS022505902
    • 3-[(3-hydroxyphenyl)amino]phenol
    • JSQGOXTYKZBABW-UHFFFAOYSA-N
    • CS-0186732
    • DTXSID30215786
    • MFCD00059618
    • SCHEMBL1389429
    • W-111262
    • C76050
    • NS00035880
    • AS-59018
    • EINECS 265-787-7
    • 3,3'-Dihydroxydiphenylamine
    • MDL： MFCD00059618
    • Inchi： 1S/C12H11NO2/c14-11-5-1-3-9(7-11)13-10-4-2-6-12(15)8-10/h1-8,13-15H
    • InChI Key： JSQGOXTYKZBABW-UHFFFAOYSA-N
    • SMILES： OC1=CC=CC(=C1)NC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 201.07900
  • Monoisotopic Mass: 201.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 30
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.5

Experimental Properties

  • Color/Form: 。
  • Density: 1.32
  • Melting Point: 142°C
  • Boiling Point: 383.7°C at 760 mmHg
  • Flash Point: 173.4°C
  • Refractive Index: 1.707
  • PSA: 52.49000
  • LogP: 2.91440
  • Solubility: 。

3,3'-Dihydroxydiphenylamine Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319
  • Warning Statement： P305+P351+P338
  • Hazard Category Code： 22
  • Safety Instruction： S22; S24/25
  • Hazardous Material Identification： Xn
  • Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

3,3'-Dihydroxydiphenylamine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,3'-Dihydroxydiphenylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019146777-10g
3,3'-Azanediyldiphenol
 65461-91-8 95%
10g
 $476.19 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FR869-200mg
3,3'-Dihydroxydiphenylamine
 65461-91-8 95+%
200mg
 243.0CNY 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FR869-50mg
3,3'-Dihydroxydiphenylamine
 65461-91-8 95+%
50mg
 87.0CNY 2021-08-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A52960-100mg
3,3'-Azanediyldiphenol
 65461-91-8 95%
100mg
 ¥186.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A52960-1g
3,3'-Azanediyldiphenol
 65461-91-8 95%
1g
 ¥816.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A52960-250mg
3,3'-Azanediyldiphenol
 65461-91-8 95%
250mg
 ¥276.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A52960-5g
3,3'-Azanediyldiphenol
 65461-91-8 95%
5g
 ￥3246.0 2022-04-28
abcr
AB141839-250 mg
3,3'-Dihydroxydiphenylamine, 95%; .
 65461-91-8 95%
250 mg
 €117.60 2023-07-20
abcr
AB141839-1 g
3,3'-Dihydroxydiphenylamine, 95%; .
 65461-91-8 95%
1 g
 €219.00 2023-07-20
abcr
AB141839-5 g
3,3'-Dihydroxydiphenylamine, 95%; .
 65461-91-8 95%
5 g
 €664.50 2023-07-20

3,3'-Dihydroxydiphenylamine Production Method

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